Cas no 42066-86-4 (2-Cyanophenyl Isocyanate)
2-Cyanophenyl Isocyanate structure
Product Name:2-Cyanophenyl Isocyanate
CAS No:42066-86-4
MF:C8H4N2O
MW:144.1301612854
MDL:MFCD00829130
CID:331498
PubChem ID:2735873
Update Time:2025-04-19
2-Cyanophenyl Isocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-isocyanato-
- 2-CYANOPHENYL ISOCYANATE
- 2-Isocyanatobenzonitrile
- 1-cyano-2-isocyanatobenzene
- 2-Cyan-phenylisocyanat
- 2-isocyanatobenzenecarbonitrile
- 2-Isocyanato-benzonitril
- 2-Isocyanato-benzonitrile
- Benzonitrile,2-isocyanato
- o-Cyanophenyl isocyanate
- BS-28003
- FT-0612695
- AKOS000122289
- 42066-86-4
- FQLNVWAFXQUXGW-UHFFFAOYSA-N
- DTXSID60370993
- SCHEMBL136118
- MFCD00829130
- AM20040444
- A825747
- J-509743
- Benzonitrile, 2-isocyanato-
- EN300-01257
- 2-Isocyanatobenzenecarbonitrile;
- DB-006099
- 2-CYANOPHENylisoCYANATE
- 2-Cyanophenyl Isocyanate
-
- MDL： MFCD00829130
- Inchi： 1S/C8H4N2O/c9-5-7-3-1-2-4-8(7)10-6-11/h1-4H
- InChI Key： FQLNVWAFXQUXGW-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 144.03200
- Monoisotopic Mass: 144.032362755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 61-62 ºC
- Boiling Point: 124-125 ºC (13 Torr)
- Flash Point: 114.8±22.6 ºC,
- Solubility: Very slightly soluble (0.49 g/l) (25 º C),
- PSA: 53.22000
- LogP: 1.52558
2-Cyanophenyl Isocyanate Security Information
- Hazard Statement： Irritant
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
2-Cyanophenyl Isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Cyanophenyl Isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 067797-1g |
2-Isocyanatobenzonitrile |
42066-86-4 | 95% | 1g |
￡71.00 | 2022-03-01 | |
| Fluorochem | 067797-5g |
2-Isocyanatobenzonitrile |
42066-86-4 | 95% | 5g |
￡211.00 | 2022-03-01 | |
| Fluorochem | 067797-10g |
2-Isocyanatobenzonitrile |
42066-86-4 | 95% | 10g |
￡324.00 | 2022-03-01 | |
| Chemenu | CM329915-1g |
2-CYANOPHENYL ISOCYANATE |
42066-86-4 | 95%+ | 1g |
$215 | 2022-06-11 | |
| Chemenu | CM329915-5g |
2-CYANOPHENYL ISOCYANATE |
42066-86-4 | 95%+ | 5g |
$643 | 2022-06-11 | |
| Chemenu | CM329915-10g |
2-CYANOPHENYL ISOCYANATE |
42066-86-4 | 95%+ | 10g |
$958 | 2022-06-11 | |
| Apollo Scientific | OR0313-250mg |
2-Isocyanatobenzonitrile |
42066-86-4 | 95% | 250mg |
£90.00 | 2023-09-02 | |
| Apollo Scientific | OR0313-1g |
2-Isocyanatobenzonitrile |
42066-86-4 | 95% | 1g |
£170.00 | 2023-09-02 | |
| Apollo Scientific | OR0313-5g |
2-Isocyanatobenzonitrile |
42066-86-4 | 95% | 5g |
£465.00 | 2023-09-02 | |
| abcr | AB223799-1 g |
2-Isocyanatobenzonitrile, 95%; . |
42066-86-4 | 95% | 1 g |
€356.50 | 2023-07-20 |
2-Cyanophenyl Isocyanate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
42066-86-4 (2-Cyanophenyl Isocyanate) Related Products
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- 2958-62-5(2,4,6-Trimethylphenyl isocyanate)
- 28556-81-2(2,6-Dimethylphenyl isocyanate)
- 16413-26-6(3-Cyanophenyl isocyanate)
- 40465-45-0(4-isocyanatobenzonitrile)
- 614-68-6(1-isocyanato-2-methylbenzene)
- 40397-98-6(2-isocyanato-1,4-dimethylbenzene)
- 51163-29-2(1-isocyanato-2,4-dimethylbenzene)
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